Cas no 2138406-47-8 ([1-(2-bromo-6-fluorophenyl)-1H-1,2,3-triazol-4-yl]methanol)

• Product Name: [1-(2-bromo-6-fluorophenyl)-1H-1,2,3-triazol-4-yl]methanol
• CAS No: 2138406-47-8
• MF: C₉H₇BrFN₃O
• MW: 272.07378411293
• CID: 6454654
• PubChem ID: 165463627
• Update Time: 2025-05-19

[1-(2-bromo-6-fluorophenyl)-1H-1,2,3-triazol-4-yl]methanol Chemical and Physical Properties

Names and Identifiers

• EN300-766667
• [1-(2-bromo-6-fluorophenyl)-1H-1,2,3-triazol-4-yl]methanol
• 2138406-47-8

• Inchi： 1S/C9H7BrFN3O/c10-7-2-1-3-8(11)9(7)14-4-6(5-15)12-13-14/h1-4,15H,5H2
• InChI Key： LTAQAICEJKSIDH-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1N1C=C(CO)N=N1)F

Computed Properties

• Exact Mass: 270.97565g/mol
• Monoisotopic Mass: 270.97565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 50.9Ų

Additional information on [1-(2-bromo-6-fluorophenyl)-1H-1,2,3-triazol-4-yl]methanol

Recent Advances in the Study of [1-(2-bromo-6-fluorophenyl)-1H-1,2,3-triazol-4-yl]methanol (CAS: 2138406-47-8)

The compound [1-(2-bromo-6-fluorophenyl)-1H-1,2,3-triazol-4-yl]methanol (CAS: 2138406-47-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the importance of triazole derivatives in medicinal chemistry, owing to their versatile pharmacological properties. The presence of both bromo and fluoro substituents on the phenyl ring of [1-(2-bromo-6-fluorophenyl)-1H-1,2,3-triazol-4-yl]methanol enhances its reactivity and binding affinity, making it a promising candidate for further investigation. Researchers have employed advanced synthetic techniques, including click chemistry, to optimize the yield and purity of this compound.

In vitro studies have demonstrated that [1-(2-bromo-6-fluorophenyl)-1H-1,2,3-triazol-4-yl]methanol exhibits notable inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory pathways. Preliminary data suggest that this compound may serve as a lead molecule for the development of novel anti-inflammatory agents. Additionally, its unique structural features have prompted investigations into its potential as a scaffold for designing new kinase inhibitors.

Further research is underway to explore the pharmacokinetic and pharmacodynamic properties of [1-(2-bromo-6-fluorophenyl)-1H-1,2,3-triazol-4-yl]methanol. Early-stage animal models have shown promising results, with the compound demonstrating good bioavailability and low toxicity profiles. These findings underscore the need for continued exploration of its therapeutic potential, particularly in the context of chronic inflammatory diseases and certain types of cancer.

In conclusion, [1-(2-bromo-6-fluorophenyl)-1H-1,2,3-triazol-4-yl]methanol (CAS: 2138406-47-8) represents a compelling area of research in chemical biology and drug discovery. Its unique chemical structure and promising biological activity warrant further investigation to fully elucidate its mechanisms of action and therapeutic applications. Future studies should focus on optimizing its synthetic routes, expanding its biological screening, and advancing its preclinical development.